Cas no 885949-59-7 (2-(4-methoxyphenyl)pyridine-3-carbaldehyde)

• Product Name: 2-(4-methoxyphenyl)pyridine-3-carbaldehyde
• CAS No: 885949-59-7
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• MDL: MFCD06659546
• CID: 3142920
• PubChem ID: 2763592
• Update Time: 2025-05-20

2-(4-methoxyphenyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxyphenyl)nicotinaldehyde
• 2-(4-methoxyphenyl)pyridine-3-carbaldehyde
• MFCD06659546
• CS-0326092
• AKOS005070068
• 1Y-0733
• 2-(4-Methoxyphenyl)-3-pyridinecarboxaldehyde
• 2-(4-methoxyphenyl)nicotinaldehyde, AldrichCPR
• 885949-59-7
• DTXSID901257803

• MDL： MFCD06659546
• Inchi： 1S/C13H11NO2/c1-16-12-6-4-10(5-7-12)13-11(9-15)3-2-8-14-13/h2-9H,1H3
• InChI Key： WMJFIXDFODEDNR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C(C=O)=CC=CN=1

Computed Properties

• Exact Mass: 213.078978594g/mol
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Melting Point: 97-100°

2-(4-methoxyphenyl)pyridine-3-carbaldehyde Security Information

• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(4-methoxyphenyl)pyridine-3-carbaldehyde

Introduction to 2-(4-methoxyphenyl)pyridine-3-carbaldehyde (CAS No. 885949-59-7)

2-(4-methoxyphenyl)pyridine-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 885949-59-7, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aldehyde features a pyridine core substituted with a 4-methoxyphenyl group, making it a versatile scaffold for medicinal chemistry applications. The aldehyde functionality at the 3-position of the pyridine ring not only serves as a reactive site for further functionalization but also contributes to its unique electronic and steric properties, which are highly valued in drug design.

The compound's structural motif aligns well with the growing interest in biaryl and pyridine-based scaffolds in modern drug discovery. These structures are frequently explored due to their ability to modulate biological targets effectively. The presence of the 4-methoxyphenyl group introduces a hydroxyl group that can engage in hydrogen bonding, enhancing interactions with biological receptors, while the aldehyde group provides opportunities for condensation reactions, such as Schiff base formation, which is crucial for generating more complex molecular entities.

In recent years, 2-(4-methoxyphenyl)pyridine-3-carbaldehyde has garnered attention in the development of novel therapeutic agents. Its framework is particularly relevant in the pursuit of small-molecule inhibitors targeting enzymes and receptors involved in inflammatory and metabolic diseases. For instance, studies have highlighted its potential in modulating Janus kinases (JAKs), which play a pivotal role in immune responses and are implicated in various chronic conditions. The compound's ability to interact with these targets stems from its balanced steric and electronic characteristics, derived from the combination of the pyridine ring and the 4-methoxyphenyl substituent.

Moreover, the aldehyde group in 2-(4-methoxyphenyl)pyridine-3-carbaldehyde offers a handle for further derivatization, enabling chemists to explore diverse chemical space. This adaptability has been leveraged in synthesizing libraries of compounds for high-throughput screening (HTS) campaigns. Such efforts have led to the identification of lead structures with promising pharmacological profiles. The compound's amenability to functional group transformations underscores its utility as a building block in medicinal chemistry.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(4-methoxyphenyl)pyridine-3-carbaldehyde's interactions with biological systems. Molecular docking studies have revealed that this compound can effectively bind to active sites of target proteins, suggesting its potential as an inhibitor or modulator. These virtual screening approaches have been complemented by experimental validation, where synthesis and biological evaluation of analogs have confirmed the initial hypotheses. Such interdisciplinary efforts highlight the compound's significance in drug discovery pipelines.

The synthesis of 2-(4-methoxyphenyl)pyridine-3-carbaldehyde involves well-established organic reactions, including condensation and functionalization steps that are accessible to synthetic chemists. The process typically begins with readily available precursors, ensuring scalability and cost-effectiveness. Key steps often involve palladium-catalyzed cross-coupling reactions to introduce the pyridine moiety, followed by oxidation or other transformations to achieve the desired aldehyde functionality. These synthetic strategies underscore the compound's feasibility for industrial applications.

The pharmacological profile of 2-(4-methoxyphenyl)pyridine-3-carbaldehyde has been explored across multiple therapeutic areas. In particular, its potential as an anti-inflammatory agent has been investigated due to its ability to interfere with signaling pathways associated with inflammation. Preclinical studies have demonstrated that derivatives of this scaffold exhibit significant activity in animal models of inflammation, paving the way for further development into clinical candidates.

Additionally, interest in this compound extends to its neuropharmacological properties. The structural features of 2-(4-methoxyphenyl)pyridine-3-carbaldehyde make it a candidate for addressing neurological disorders by modulating neurotransmitter systems. Research has shown that analogs derived from this scaffold can interact with receptors involved in cognitive function and mood regulation, suggesting therapeutic potential in conditions such as Alzheimer's disease or depression.

The versatility of 2-(4-methoxyphenyl)pyridine-3-carbaldehyde is further evidenced by its role in developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling, and dysregulation of their activity is linked to numerous diseases. By targeting specific kinases, compounds like those derived from this scaffold aim to restore normal cellular function. The aldehyde group provides a site for covalent bonding with kinase active sites, enhancing binding affinity and selectivity.

In conclusion,2-(4-methoxyphenyl)pyridine-3-carbaldehyde (CAS No. 885949-59-7) represents a valuable asset in pharmaceutical research due to its structural features and functional diversity. Its potential applications span multiple therapeutic domains, driven by its ability to interact with key biological targets effectively. As research continues to uncover new avenues for drug development,this compound is poised to remain at forefront of medicinal chemistry innovation.